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Compound of Interest

Compound Name: Chloro(dimethylsulfide)gold(l)

Cat. No.: B1661945

An In-Depth Technical Guide to Chloro(dimethylsulfide)gold(l): Synthesis, Characterization,
and Applications

Executive Summary

Chloro(dimethylsulfide)gold(l), with the chemical formula (CHs)2SAuUCI, is a cornerstone
reagent in the field of gold chemistry.[1] This white, crystalline solid is highly valued not as an
end-product but as a versatile and exceptionally stable precursor for a vast array of gold(I)
complexes.[1][2] Its significance lies in the labile nature of the dimethyl sulfide ligand, which
can be readily displaced by stronger nucleophiles like phosphines, N-heterocyclic carbenes
(NHCs), and other ligands.[1] This reactivity makes it an indispensable entry point for the
synthesis of homogenous gold catalysts, therapeutic agents, and advanced materials.[2][3]
This guide provides a comprehensive overview for researchers and drug development
professionals, detailing the synthesis, in-depth characterization, key applications, and critical
safety protocols for this pivotal organogold compound.

Physicochemical Properties and Molecular
Structure

Chloro(dimethylsulfide)gold(l) is an air-stable coordination complex that serves as a
common and convenient starting material in gold chemistry.[1][2] Its physical and chemical
properties are well-documented, ensuring reliable and reproducible results in experimental
settings.
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Table 1: Key Physicochemical Properties of Chloro(dimethylsulfide)gold(l)

Property Value Reference(s)
Chemical Formula C2HeAUCIS [1]
Molar Mass 294.55 g-mol—t [1]
White to light yellow powder or
Appearance [3]
crystals
Melting Point 160 °C (with decomposition) [3114]
CAS Number 29892-37-3 [1]

N Soluble in organic solvents
Solubility , (5]
(e.g., dichloromethane)

. Decomposes upon exposure
Stability _ _ [1]
to light, heat, or air

The molecular architecture of Chloro(dimethylsulfide)gold(l) is a classic example of the
preferred coordination geometry for gold(l) complexes. Possessing a d° electron configuration,
the gold(l) center minimizes electron-electron repulsion by adopting a two-coordinate, linear
geometry.[5] High-resolution X-ray crystallography studies have definitively confirmed this
structure, revealing a Cl-Au-S bond angle that is nearly perfectly linear at approximately 176.6-
176.9°.[1][5] This geometry leaves the coordination sphere of the gold atom highly accessible,
facilitating the ligand exchange reactions that are central to its utility.[5]
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Start: Prepare HAuCls Solution

Slowly Add Dimethyl Sulfide (DMS)
(Acts as reductant & ligand)

Stir at Room Temperature
(Precipitation of (CH3)2SAuCI)

Gsolate Solid by Vacuum FiItratiorD

Wash with Deionized Water
(Removes HCI)

Wash with Cold Ethanol
(Removes excess DMS)

v
(Dry Under Vacuum)

End Product: (CH3)2SAuCI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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